Cas no 2140264-93-1 (Methyl (3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxylate hydrochloride)

• Product Name: Methyl (3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxylate hydrochloride
• CAS No: 2140264-93-1
• MF: C₇H₁₁ClF₃NO₂
• MW: 233.615951776505
• MDL: MFCD30803083
• CID: 4638484
• PubChem ID: 127263285
• Update Time: 2025-05-19

Methyl (3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl (3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxylate hydrochloride
• methyl (3r,4r)-4-(trifluoromethyl)pyrrolidine-3-carboxylate hcl
• methyl trans-4-(trifluoromethyl)pyrrolidine-3-carboxylate hydrochloride
• (3R,4R)-Methyl 4-(trifluoromethyl)pyrrolidine-3-carboxylate hydrochloride
• CS-0058622
• P17780
• 2140264-93-1
• 1212115-75-7
• SCHEMBL23628883
• AKOS030627508
• AS-54347
• (3R,4R)-Methyl4-(trifluoromethyl)pyrrolidine-3-carboxylatehydrochloride
• Methyl trans-4-(trifluoromethyl)pyrrolidine-3-carboxylate HCl
• P18716
• MFCD30803083
• methyl (3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxylate;hydrochloride
• F2147-9865
• Methyl (3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxylate hydrochloride

• MDL： MFCD30803083
• Inchi： 1S/C7H10F3NO2.ClH/c1-13-6(12)4-2-11-3-5(4)7(8,9)10;/h4-5,11H,2-3H2,1H3;1H/t4-,5-;/m0./s1
• InChI Key： RQQYZTONTAQRGS-FHAQVOQBSA-N
• SMILES： Cl.FC([C@H]1CNC[C@@H]1C(=O)OC)(F)F

Computed Properties

• Exact Mass: 233.0430408 g/mol
• Monoisotopic Mass: 233.0430408 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• Molecular Weight: 233.61

Additional information on Methyl (3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxylate hydrochloride

Comprehensive Guide to Methyl (3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxylate hydrochloride (CAS No. 2140264-93-1)

Methyl (3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxylate hydrochloride (CAS No. 2140264-93-1) is a specialized chiral compound widely used in pharmaceutical research and organic synthesis. This compound features a pyrrolidine backbone with a trifluoromethyl group and a methyl ester functionality, making it a valuable intermediate for drug development. Its unique stereochemistry and chemical properties have garnered significant attention in the scientific community, particularly in the design of bioactive molecules.

The growing demand for fluorinated compounds in medicinal chemistry has increased interest in Methyl (3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxylate hydrochloride. Researchers are exploring its potential in developing novel therapeutics, especially in areas such as central nervous system (CNS) disorders and metabolic diseases. The presence of the trifluoromethyl group enhances the compound's metabolic stability and bioavailability, making it a preferred choice for drug candidates.

One of the most frequently searched questions related to this compound is: "What are the applications of Methyl (3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxylate hydrochloride in drug discovery?" The answer lies in its versatility as a building block for chiral synthesis. Its rigid pyrrolidine ring and electron-withdrawing trifluoromethyl group contribute to its ability to modulate biological activity, making it useful in the development of enzyme inhibitors and receptor modulators.

Another trending topic in the field is the role of fluorinated pyrrolidines in improving drug efficacy. Methyl (3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxylate hydrochloride is often discussed in forums and research papers for its potential in asymmetric synthesis and peptidomimetics. Scientists are particularly interested in its ability to enhance the pharmacokinetic profiles of drug molecules, addressing challenges such as poor solubility and rapid metabolism.

From a market perspective, the demand for high-purity chiral intermediates like Methyl (3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxylate hydrochloride is on the rise. Pharmaceutical companies and contract research organizations (CROs) are actively sourcing this compound for preclinical and clinical studies. Its CAS No. 2140264-93-1 is frequently referenced in procurement databases, highlighting its commercial significance.

In summary, Methyl (3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxylate hydrochloride (CAS No. 2140264-93-1) is a critical tool in modern drug discovery. Its unique structural features and broad applicability make it a subject of ongoing research and development. As the pharmaceutical industry continues to explore fluorinated compounds and chiral building blocks, this compound is expected to remain in high demand for years to come.